Cas no 6943-77-7 (Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate))
6943-77-7 structure
Product Name:Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate)
CAS No:6943-77-7
MF:C11H12N2O7
MW:284.222183227539
CID:512599
PubChem ID:244161
Update Time:2025-04-19
Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate) Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate)
- 2-ethoxyethyl 3,5-dinitrobenzoate
- 3,5-Dinitro-benzoesaeure-(2-aethoxy-aethylester)
- 3,5-Dinitro-benzoesaeure-< 2-ethoxy-ethylester>
- 3,5-dinitro-benzoic acid-(2-ethoxy-ethyl ester)
- AC1Q5AIJ
- AG-J-14317
- AR-1E1323
- CTK5C9859
- NSC54787
- 6943-77-7
- NSC-54787
- SCXGAVJIYIXEAJ-UHFFFAOYSA-N
- DTXSID40288224
-
- Inchi: 1S/C11H12N2O7/c1-2-19-3-4-20-11(14)8-5-9(12(15)16)7-10(6-8)13(17)18/h5-7H,2-4H2,1H3
- InChI Key: SCXGAVJIYIXEAJ-UHFFFAOYSA-N
- SMILES: O(C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)CCOCC
Computed Properties
- Exact Mass: 284.06446
- Monoisotopic Mass: 284.06445073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 121.81
Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate) Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
6943-77-7 (Ethanol, 2-ethoxy-,1-(3,5-dinitrobenzoate)) Related Products
- 2702-58-1(Methyl 3,5-dinitrobenzoate)
- 610-93-5(6-Nitrophthalide)
- 618-71-3(Ethyl 3,5-dinitrobenzoate)
- 13290-96-5(Dimethyl 5-nitroisophthalate)
- 619-50-1(Methyl 4-nitrobenzoate)
- 1955-46-0(Methyl 5-Nitroisophthalate)
- 5342-97-2(tert-butyl 3,5-dinitrobenzoate)
- 618-95-1(Methyl 3-nitrobenzoate)
- 99-77-4(ethyl-P-nitrobenzoate)
- 618-98-4(Ethyl 3-nitrobenzoate)
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